Cas no 2229489-90-9 (1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol
• CAS No: 2229489-90-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6143724
• PubChem ID: 165624218
• Update Time: 2025-06-14

1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol
• EN300-1773979
• 2229489-90-9

• Inchi： 1S/C12H16N2O2/c1-12(15,7-13)11-5-8-3-4-9(16-2)6-10(8)14-11/h3-6,14-15H,7,13H2,1-2H3
• InChI Key： ZIXYADOMOHIBNG-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.3Ų

Additional information on 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol

Comprehensive Analysis of 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 2229489-90-9): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol (CAS No. 2229489-90-9) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its indole core and propan-2-ol side chain, offers a wide range of potential applications in drug discovery and biochemical studies. Researchers are particularly drawn to its 6-methoxy substitution, which enhances its bioavailability and binding affinity to specific biological targets.

The compound's CAS number 2229489-90-9 serves as a crucial identifier in chemical databases, facilitating precise tracking in research publications and patent filings. Its molecular structure combines the 1H-indole scaffold—a privileged structure in medicinal chemistry—with an amino alcohol functional group, creating opportunities for diverse chemical modifications. This dual functionality makes it valuable for developing selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds, aligning with current trends in central nervous system (CNS) drug development.

Recent studies highlight the compound's potential in addressing neurodegenerative disorders, a hot topic in biomedical research. Its 6-methoxy-1H-indol-2-yl moiety exhibits structural similarities to naturally occurring tryptamine derivatives, which are known to interact with serotonin receptors. This characteristic has sparked interest in its application for mood disorder research and cognitive enhancement studies, areas frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol presents interesting challenges and opportunities. The presence of both amino and hydroxyl groups allows for selective protection and deprotection strategies, enabling the creation of diverse analogs. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where researchers systematically modify compounds to optimize pharmacological properties.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, contribute to its favorable drug-likeness profile. These characteristics align with current pharmaceutical industry standards for oral bioavailability and blood-brain barrier penetration—key considerations in modern drug design. Computational modeling studies suggest that the methoxy group at position 6 enhances metabolic stability, addressing one of the major challenges in CNS drug development.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to CAS 2229489-90-9. Recent advancements in catalytic methods and biocatalytic transformations offer environmentally friendly alternatives to traditional synthesis approaches. This aligns with growing industry focus on sustainable pharmaceutical manufacturing, a topic generating significant interest in both academic and industrial settings.

The analytical characterization of 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol presents unique challenges due to its chiral center and potential for tautomeric equilibria. Advanced techniques such as chiral HPLC and NMR spectroscopy are essential for quality control in research applications. These analytical considerations are particularly relevant for researchers investigating enantioselective synthesis methods, a growing area of interest in asymmetric catalysis.

Patent literature reveals increasing activity around derivatives of 2229489-90-9, particularly in applications related to neuroprotection and cognitive function. The compound's structural features make it a valuable scaffold for developing novel therapeutic agents, with several pharmaceutical companies exploring its potential in neurological indications. This commercial interest reflects broader trends in CNS drug discovery, where innovative chemical entities are in high demand.

From a safety perspective, preliminary toxicological studies suggest that 1-amino-2-(6-methoxy-1H-indol-2-yl)propan-2-ol exhibits favorable characteristics for further development. Its metabolic profile, investigated using in vitro hepatocyte models, shows promising stability with minimal formation of reactive metabolites. These findings address common concerns in early-stage drug development about compound safety and metabolic clearance.

The future research directions for CAS 2229489-90-9 appear promising, with potential applications extending beyond neurological disorders. Emerging studies suggest possible utility in immune modulation and inflammatory conditions, leveraging the compound's ability to interact with various biological targets. This versatility makes it a compelling subject for multi-target drug discovery approaches, which are gaining traction in complex disease treatment strategies.